Cas no 5314-31-8 (2-Heptanone, oxime)
2-Heptanone, oxime structure
Product Name:2-Heptanone, oxime
CAS No:5314-31-8
MF:C7H15NO
MW:129.200102090836
CID:368327
PubChem ID:5354128
Update Time:2025-04-19
2-Heptanone, oxime Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone, oxime
- 2-Heptanonoxim
- heptan-2-one oxime
- Heptan-2-on-oxim
- Heptane-2-oneoxime
- methyl n-amyl ketone oxime
- Methyl-n-amyl-ketoxim
- Methyl-pentyl-ketoxim
- DTXSID1063770
- SCHEMBL453759
- AKOS005278698
- 5314-31-8
- (E)-Heptan-2-oneoxime
- NSC 1105
- 2-Heptanone oxime
- (E)-Heptan-2-one oxime
- (NE)-N-heptan-2-ylidenehydroxylamine
-
- Inchi： 1S/C7H15NO/c1-3-4-5-6-7(2)8-9/h9H,3-6H2,1-2H3/b8-7+
- InChI Key： NGTGENGUUCHSLQ-BQYQJAHWSA-N
- SMILES： O/N=C(\C)/CCCCC
Computed Properties
- Exact Mass: 129.11500
- Monoisotopic Mass: 129.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 88.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.1
- Topological Polar Surface Area: 32.6
Experimental Properties
- Color/Form: Not determined
- Density: 0.891 g/mL at 25 °C(lit.)
- Boiling Point: 96 °C10 mm Hg(lit.)
- Flash Point: 200 °F
- Refractive Index: n20/D 1.449(lit.)
- PSA: 32.59000
- LogP: 2.41680
- Solubility: Not determined
2-Heptanone, oxime Security Information
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-43
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38; R43
2-Heptanone, oxime Customs Data
- HS CODE：2928000090
- Customs Data：
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2-Heptanone, oxime Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5314-31-8 (2-Heptanone, oxime) Related Products
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